Cas no 2227863-30-9 (rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227863-30-9
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 5772378
• PubChem ID: 165674841
• Update Time: 2025-07-14

rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• 2227863-30-9
• EN300-1745779

• Inchi： 1S/C10H11NO2S/c12-10(13)7-3-6(7)9-8(5-1-2-5)11-4-14-9/h4-7H,1-3H2,(H,12,13)/t6-,7-/m1/s1
• InChI Key： AGFJDRBHYIPMFL-RNFRBKRXSA-N
• SMILES： S1C=NC(=C1[C@@H]1C[C@H]1C(=O)O)C1CC1

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Additional information on rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227863-30-9)

rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227863-30-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a thiazole ring, making it a promising candidate for various therapeutic applications.

The cyclopropyl group in the structure of rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid imparts significant steric and electronic properties to the molecule. These properties can influence the compound's biological activity and pharmacokinetic behavior. The presence of the thiazole ring further enhances the compound's potential as a bioactive agent due to its known involvement in various biological processes.

Recent studies have highlighted the potential of rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-alpha. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid has also shown promise in neurodegenerative disorders. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and apoptosis. The neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

The stereochemistry of rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid is an important aspect of its biological activity. The racemic mixture consists of two enantiomers: (1R,2R) and (1S,2S). While both enantiomers exhibit similar biological activities in vitro, their pharmacokinetic properties may differ due to differences in metabolism and distribution. Ongoing research aims to explore the potential advantages of using enantiomerically pure forms of the compound for therapeutic applications.

In conclusion, rac-(1R,2R)-2-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227863-30-9) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Continued research and clinical trials will be essential to fully understand its efficacy and safety profile.